Cas no 2763919-94-2 (4-({[(Tert-butoxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid)

• Product Name: 4-({[(Tert-butoxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
• CAS No: 2763919-94-2
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5560063
• PubChem ID: 165997700
• Update Time: 2025-10-28

4-({[(Tert-butoxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(tert-butoxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
• 2763919-94-2
• EN300-37384666
• 4-({[(Tert-butoxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid

• Inchi： 1S/C17H23NO4/c1-17(2,3)22-16(21)18-10-11-8-9-14(15(19)20)13-7-5-4-6-12(11)13/h8-9H,4-7,10H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： KOPNFFWQLHMZNK-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=C(C(=O)O)C2CCCCC=21)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-({[(Tert-butoxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid

Introduction to 4-({[(Tert-butoxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic Acid (CAS No. 2763919-94-2)

4-({[(Tert-butoxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid, with the CAS number 2763919-94-2, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications.

The structure of this compound features a tetrahydronaphthalene core, which is a common motif in many bioactive molecules due to its ability to interact with biological targets in a specific manner. The presence of an amine group and a carbobenzyloxy (Boc) protecting group at the 4-position of the tetrahydronaphthalene ring suggests potential for further functionalization and derivatization, which is crucial in the design of novel pharmaceutical agents.

In recent years, there has been growing interest in tetrahydronaphthalene derivatives due to their diverse pharmacological properties. These compounds have been explored for their potential roles in treating various diseases, including neurological disorders, inflammation, and cancer. The amine functionality in 4-({[(Tert-butoxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

One of the key aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The Boc-protected amine group can be selectively deprotected under mild conditions, allowing for the introduction of other functional groups such as thiols, alcohols, or carboxylic acids. This flexibility makes it an invaluable intermediate in the development of new drugs.

Recent studies have highlighted the importance of tetrahydronaphthalene derivatives in drug discovery. For instance, researchers have demonstrated that certain derivatives of tetrahydronaphthalene exhibit potent inhibitory effects on enzymes involved in inflammation and cancer progression. The compound 4-({[(Tert-butoxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid has shown promise as a precursor for synthesizing such bioactive molecules.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of protecting groups such as Boc is essential to prevent unwanted side reactions during the synthesis process. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

In addition to its synthetic utility, 4-({[(Tert-butoxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid has been studied for its potential pharmacological effects. Preclinical studies have suggested that derivatives of this compound may have therapeutic applications in areas such as pain management and neuroprotection. These findings have prompted further investigation into the biological activities of related molecules.

The development of new pharmaceutical agents often involves a multidisciplinary approach, combining expertise from chemistry, biology, and medicine. The compound 4-({[(Tert-butoxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid exemplifies this collaborative effort by serving as a key intermediate in the synthesis of potential drug candidates.

The future prospects for this compound are promising. Ongoing research aims to explore its full potential by synthesizing and evaluating new derivatives with enhanced biological activities. By leveraging advances in computational chemistry and high-throughput screening techniques, researchers can accelerate the discovery process and identify novel therapeutic agents.

In conclusion, 4-({[(Tert-butoxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid (CAS No. 2763919-94-2) is a versatile and important compound in pharmaceutical chemistry. Its unique structure and functional groups make it a valuable tool for drug development. As research continues to uncover new applications for this molecule and its derivatives，its significance in the field is likely to grow even further。